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Compound of Interest

Compound Name: Mixidine

Cat. No.: B1213034

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on Mixidine (CAS RN: 27737-38-8) is limited. This
document summarizes the existing data and highlights areas where information is not currently
available in the public domain. Extensive searches for detailed experimental protocols, in-depth
mechanism of action, pharmacokinetics, and clinical trial data have yielded minimal specific
results for this compound.

Chemical Structure and Identifiers

Mixidine, systematically named N-[2-(3,4-dimethoxyphenyl)ethyl]-1-methylpyrrolidin-2-imine, is
a chemical compound with the molecular formula C15H22N202. It is registered under the CAS
number 27737-38-8.[1] The structure features a pyrrolidine ring attached to a dimethoxyphenyl
ethyl group via an imine linkage.
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Caption: Chemical structure of Mixidine.

Physicochemical Properties

Quantitative data on the physicochemical properties of Mixidine is sparse. The available
information is summarized in the table below.
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Property Value Source

Molecular Formula C15H22N202

Molecular Weight 262.35 g/mol [1]
N-[2-(3,4-

IUPAC Name dimethoxyphenyl)ethyl]-1- [1]

methylpyrrolidin-2-imine

CAS Number 27737-38-8 [1]

Stereochemistry Achiral

Mechanism of Action

Detailed studies elucidating the specific mechanism of action of Mixidine are not readily
available in the public scientific literature. However, Mixidine is mentioned in several patents
related to agonists of guanylate cyclase C (GC-C).[2][3][4] These patents suggest a potential
role for a broad class of compounds in the treatment of gastrointestinal disorders through the
activation of GC-C, which leads to an increase in intracellular cyclic guanosine monophosphate
(cGMP). This signaling pathway is known to be involved in regulating intestinal fluid and
electrolyte balance. It is important to note that these patents list numerous compounds, and
specific experimental data for Mixidine's activity as a GC-C agonist is not provided.

Pharmacokinetics

No specific pharmacokinetic data for Mixidine, including its absorption, distribution,
metabolism, and excretion (ADME) properties, could be identified in the reviewed literature.

Clinical Trials

There is no information available in the public domain regarding any clinical trials that have
been conducted with Mixidine.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and biological evaluation of
Mixidine are not described in the currently accessible scientific literature. While general
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synthetic methods for related pyrrolidine-containing compounds exist, specific procedures for
Mixidine are not published.[5][6][7]

Logical Relationships and Workflows

Due to the absence of detailed experimental studies, no specific signaling pathways or
experimental workflows for Mixidine can be visualized. A generalized workflow for the
investigation of a potential therapeutic compound is presented below.
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Caption: Generalized workflow for drug discovery and development.

Conclusion

Mixidine is a defined chemical entity with a known structure. However, there is a significant
lack of publicly available scientific data regarding its detailed physicochemical properties,
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mechanism of action, pharmacokinetics, and clinical evaluation. Its inclusion in patents related
to guanylate cyclase C agonists suggests a potential area of interest for its biological activity,
but this is not substantiated by published experimental evidence. Further research and
publication of data are necessary to provide a comprehensive understanding of Mixidine's
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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